Aminated Multilayer Nb2C MXenes

• Molecular Formula: CHNb
• Molecular Weight: 105.925 g/mol
• IUPAC Name: methylidyneniobium
• InChI: InChI=1S/CH.Nb/h1H
• InChI Key: UNASZPQZIFZUSI-UHFFFAOYSA-N
• Canonical SMILES: C#[Nb]

Description

These materials consist of layers of transition metal carbides, nitrides, or carbonitrides, and have gained significant attention due to their unique properties, such as high electrical conductivity, mechanical strength, and chemical stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Aminated Multilayer Niobium Carbide MXenes typically involves the selective etching of aluminum layers from the MAX phase precursor, Niobium Aluminum Carbide (Nb2AlC), using hydrofluoric acid (HF) or other etchants . The general reaction can be represented as:

$$\text{Nb}_2\text{AlC} + 3\text{HF} \rightarrow \text{Nb}_2\text{C} + \text{AlF}_3 + 3/2\text{H}_2$$Nb2​AlC+3HF→Nb2​C+AlF3​+3/2H2​

After etching, the resulting multilayer Niobium Carbide MXenes are subjected to amination, where amine groups are introduced onto the surface of the MXenes through reactions with amine-containing compounds under controlled conditions .

Industrial Production Methods

Industrial production of Aminated Multilayer Niobium Carbide MXenes involves scaling up the etching and amination processes. This typically requires optimizing reaction conditions, such as temperature, concentration of etchants, and reaction time, to ensure consistent quality and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

Aminated Multilayer Niobium Carbide MXenes undergo various chemical reactions, including:

Oxidation: Exposure to oxygen or water can lead to the oxidation of the surface, forming oxide layers.

Reduction: Reduction reactions can be used to modify the surface properties or to remove oxide layers.

Substitution: Surface functional groups can be substituted with other functional groups to tailor the properties of the MXenes.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various organic compounds for surface functionalization. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions include oxidized MXenes, reduced MXenes, and functionalized MXenes with tailored surface properties .

Scientific Research Applications

Aminated Multilayer Niobium Carbide MXenes have a wide range of scientific research applications, including:

Energy Storage: Used as electrode materials in supercapacitors and batteries due to their high electrical conductivity and large surface area.

Catalysis: Serve as catalysts or catalyst supports in various chemical reactions, including hydrogen evolution and oxygen reduction reactions.

Sensors: Employed in the development of sensors for detecting gases, biomolecules, and other analytes due to their high sensitivity and selectivity.

Biomedical Applications: Utilized in drug delivery, photothermal therapy, and bioimaging due to their biocompatibility and functionalizability.

Mechanism of Action

The mechanism by which Aminated Multilayer Niobium Carbide MXenes exert their effects is primarily related to their unique structure and surface chemistry. The amine groups on the surface can interact with various molecular targets through hydrogen bonding, electrostatic interactions, and covalent bonding. These interactions can modulate the electronic properties, catalytic activity, and biocompatibility of the MXenes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Aminated Multilayer Niobium Carbide MXenes include:

Titanium Carbide MXenes (Ti3C2): Known for their high electrical conductivity and mechanical strength.

Vanadium Carbide MXenes (V2C): Noted for their excellent catalytic properties.

Molybdenum Carbide MXenes (Mo2C): Recognized for their high thermal stability and catalytic activity.

Uniqueness

Aminated Multilayer Niobium Carbide MXenes are unique due to their combination of high electrical conductivity, mechanical strength, and the ability to be functionalized with amine groups. This functionalization enhances their applicability in various fields, including energy storage, catalysis, and biomedicine.